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Compound of Interest

Compound Name: Cobalt(II) iodide

CAS No.: 15238-00-3

Cat. No.: B095668 Get Quote

Executive Summary: The Hidden Hazards
While often treated as a generic inorganic salt, Cobalt(II) Iodide (

) presents a dual-hazard profile that is frequently mismanaged in high-throughput
environments.[1][2] It combines the sensitization and carcinogenic potential of heavy metals
(Cobalt) with the chemical reactivity of halides (Iodide).[1]

Critical Directive: Under no circumstances should

or its aqueous solutions be discharged into municipal wastewater systems. Its high aquatic
toxicity (H400/H410) makes it a priority pollutant.[1][2]

This guide moves beyond basic compliance, outlining a self-validating workflow to protect both

personnel and downstream ecosystems.[1]

Chemical Profile & Handling Constraints
Effective disposal starts with understanding the material's physical behavior.[1][2]

is hygroscopic, meaning it aggressively absorbs atmospheric moisture, deliquescing into a
corrosive sludge if improperly sealed.[1]
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Property Data Operational Implication

CAS Number 15238-00-3 Use for waste profiling.[1][2][3]

Appearance
Black (alpha) or Yellow (beta)

powder

Color change (to pink/red)

indicates hydration.[1][2][3]

Solubility Soluble in water, ethanol

Easily mobilized in spills;

difficult to contain if wet.[1][2]

[3]

Key Hazards
Respiratory Sensitizer,

Carcinogen (Suspected)

Zero-dust handling is

mandatory.[1][2][3] Use fume

hood.[1][2]

Reactivity
Reducing Agent (Iodide

moiety)

INCOMPATIBLE with strong

oxidizers (liberates toxic

gas).[1][2][3]

The Disposal Workflow
Scenario A: Solid Waste (Pure Compound or Spill
Debris)
Principle: Containment & Moisture Exclusion[1][2]

Segregation: Do not mix with general trash or organic solid waste.[1][2]

Primary Containment: Place the solid waste in a clear, wide-mouth polyethylene (HDPE) jar.

Atmospheric Control: Because

is hygroscopic, purge the container with nitrogen or argon before sealing if the waste will be
stored for >1 week. This prevents the formation of corrosive liquid sludge inside the waste
container.[1][3]

Secondary Containment: Place the primary jar into a sealable bag (Zip-lock type) to prevent

contamination of the outer container surfaces.
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Labeling: Affix a "Hazardous Waste" label.

Constituents: Cobalt(II) Iodide.[1][2][4][5][6]

Hazard Checkboxes: Toxic, Environmental Hazard.[1]

Scenario B: Aqueous Solutions (Reaction Byproducts)
Principle: Segregation to Prevent Gas Evolution

pH Check: Ensure the solution is Neutral to slightly Basic (pH 7–9).

Why? Acidic conditions promote the oxidation of Iodide (

) to Iodine (

) if incidental oxidizers are present.[1][2]

Stream Selection: Segregate into "Aqueous Inorganic Metal Salts".

Compatibility Check (Crucial):

NEVER mix with oxidizing acids (Nitric Acid, Chromic Acid).[1]

NEVER mix with Peroxides (

).[1][2]

Mechanism:[1][2][5][7]

.[1][2]

Container: Use HDPE or Glass carboys. Avoid metal containers which may corrode.[1][2]

Scenario C: Spill Cleanup
PPE: Nitrile gloves (double gloved), lab coat, safety goggles, and N95/P100 respirator (dust

hazard).[1]
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Dry Spill: Do not dry sweep (creates dust).[1][2] Cover with a wet paper towel or absorbent

pad to dampen, then scoop into the waste jar.[1]

Wet Spill: Absorb with vermiculite or sand.[1][2] Do not use standard paper towels alone, as

the cobalt solution can soak through rapidly.[1]

Decision Logic & Workflow Visualization
The following diagram outlines the decision matrix for handling

waste streams.
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Waste Identification:
Cobalt(II) Iodide

Determine Physical State

Solid Waste
(Powder/Debris)

Liquid Waste
(Aqueous/Solvent)

1. Place in HDPE Jar
2. Purge with Inert Gas (Optional)

3. Double Bag

Check pH & Compatibility

Labeling:
'Toxic - Cobalt Compounds'

'Environmental Hazard'

Contains Oxidizers?
(HNO3, H2O2)

CRITICAL STOP:
Quench Oxidizers First

(Prevent I2 Gas)

Yes (Danger)

Segregate Stream:
'Aqueous Inorganic Metals'

No

After Neutralization

Professional Waste Pickup
(Incineration/Stabilization)

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and disposal of Cobalt(II) Iodide waste.
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Regulatory & Compliance Context (E-E-A-T)
Federal vs. State Classification
A common point of confusion for researchers is the RCRA (Resource Conservation and

Recovery Act) status of Cobalt.[1]

Federal (US EPA): Cobalt is NOT one of the 8 RCRA metals (Arsenic, Barium, Cadmium,

Chromium, Lead, Mercury, Selenium, Silver).[1][3] Therefore, pure

does not automatically carry a "D-code" for characteristic toxicity unless it fails the TCLP
(Toxicity Characteristic Leaching Procedure) for other reasons [1].

State Specifics (e.g., California): Many states are stricter.[1][2] In California, Cobalt

compounds are listed presumptive hazardous wastes (Waste Code 721) due to persistent

toxicity [2].[1]

Best Practice: Always classify

as Hazardous Chemical Waste.[1][2] Relying on the "Non-RCRA" technicality is dangerous
due to the aquatic toxicity regulations (H410) which prohibit drain disposal regardless of
RCRA status.[1]

Transport Classification (DOT/IATA)
When preparing for vendor pickup, ensure the waste profile reflects:

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (Cobalt Iodide).

[1][2][4][5][6][8]

Class: 9

UN Number: UN 3077[1][2]

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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